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Compound of Interest

Compound Name: 9-Hydroxymethyl-beta-carboline
CAS No.: 21373-43-3
Cat. No.: B1215269

Get Quote

. J

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]

9-Hydroxymethyl-beta-carboline (9-HM-BC) is a heterocyclic amine belonging to the beta-
carboline family. It is frequently identified as a derivatization product of tryptophan in the
presence of formaldehyde and oxidants, or as a metabolite intermediate.
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Chemical Name

9-(Hydroxymethyl)-9H-pyrido[3,4-b]indole

Common Synonyms

9-HM-BC; N-Hydroxymethyl-norharmane

Molecular Formula

Molecular Weight

198.22 g/mol

Structural Class

Indole alkaloid; Hemiaminal (N-substituted)

Fluorescence

Strong fluorescence (Ex: ~340 nm, Em: ~387

nm) [1]

LogP (Predicted)

~1.8 — 2.1 (Less lipophilic than 9-Me-BC due to

-OH)

pKa (Predicted)

Pyridine N: ~5.4; Indole N: Non-basic

(substituted)

Structural Visualization

The following diagram illustrates the core structure and the critical labile center at the N9

position.
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Figure 1: Structural logic of 9-HM-BC highlighting the N-hydroxymethyl hemiaminal moiety.

Solubility Data & Formulation Strategy

While 9-HM-BC shares the planar, hydrophobic core of beta-carbolines, the hydroxymethyl

group confers slightly improved polarity compared to 9-methyl-beta-carboline. However, it
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remains sparingly soluble in neutral aqueous media.

Solubility Profile

Solvent System Solubility Estimate Usage Recommendation

Preferred Stock Solvent.
DMSO (Dimethyl Sulfoxide) High (>20 mg/mL) Excellent solvency and stability

for frozen stocks.

Suitable for intermediate

dilutions. Avoid for long-term
Methanol / Ethanol Moderate (5—-10 mg/mL) )

storage due to potential acetal

formation.

Not suitable for stock
preparation. Requires co-
solvents (DMSO) or

cyclodextrins.

Water (pH 7.4) Low (<0.5 mg/mL)

Contraindicated. Acid
Acidic Buffer (pH < 4) Moderate accelerates hydrolysis of the
N-CH2-OH bond.

Caution. High pH may stabilize
Basic Buffer (pH > 9) Low to Moderate the hemiaminal but can induce

other ring degradations.

Preparation of Stock Solutions (Protocol)

Objective: Prepare a stable 10 mM stock solution for biological assays.

» Weighing: Weigh the solid 9-HM-BC rapidly. Avoid prolonged exposure to humid air
(hygroscopic degradation risk).

» Dissolution: Add anhydrous DMSO to achieve a concentration of 10-20 mg/mL. Vortex until
clear.

o Note: Do not use aqueous acid to assist dissolution, as this will trigger decomposition (see
Stability section).
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« Filtration: If sterilization is required, use a 0.22 um PTFE or Nylon filter. Avoid cellulose
acetate (binds carbolines).

o Storage: Aliquot immediately into amber glass vials. Store at -20°C or -80°C.

Stability & Degradation Pathways|[3]

The stability of 9-HM-BC is the primary concern in its application. Unlike 9-methyl-beta-
carboline, which is metabolically and chemically robust, 9-hydroxymethyl-beta-carboline is a
hemiaminal, making it prone to reverse-Pictet-Spengler type decomposition or simple
hydrolysis.

Primary Degradation Mechanism: Hydrolysis

In aqueous solution, especially under acidic conditions, 9-HM-BC exists in equilibrium with
Norharmane (Beta-carboline) and Formaldehyde.

Reaction:

e Acidic pH (pH < 5): Rapid degradation. The protonation of the hydroxyl group facilitates the
leaving of water and subsequent release of formaldehyde [2].

e Neutral pH (pH 7): Slow hydrolysis. Solutions may be stable for 4—8 hours at room
temperature but should be used immediately.

e Solid State: Relatively stable if kept dry and frozen. Moisture catalyzes solid-state
decomposition.

Degradation Logic Diagram
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Figure 2: Hydrolytic degradation pathway of 9-HM-BC releasing formaldehyde.

Analytical Methodology (HPLC)[10]

To verify the stability of 9-HM-BC in your matrix, use the following HPLC parameters. This
method separates the parent compound from its primary degradation product (Norharmane).

Method Validation Parameters:
e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 pm, 4.6 x 100 mm).

» Mobile Phase A: 10 mM Ammonium Acetate (pH 7.0) — Neutral pH is critical to prevent on-
column degradation.

o Mobile Phase B: Acetonitrile.
e Gradient: 10% B to 60% B over 15 minutes.

o Detection: Fluorescence (Ex 300 nm / Em 433 nm) or UV 254 nm.
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¢ Retention Order: 9-HM-BC elutes earlier than Norharmane (due to the polar -OH group).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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